Cas no 85864-85-3 (1-Naphthalenecarboxylic acid, 8-iodo-, methyl ester)

• Product Name: 1-Naphthalenecarboxylic acid, 8-iodo-, methyl ester
• CAS No: 85864-85-3
• MF: C₁₂H₉IO₂
• MW: 312.103135824203
• CID: 2808416
• PubChem ID: 2824947
• Update Time: 2025-04-21

1-Naphthalenecarboxylic acid, 8-iodo-, methyl ester Chemical and Physical Properties

Names and Identifiers

• CCG-41475
• Maybridge3_004293
• 1-Naphthalenecarboxylic acid, 8-iodo-, methyl ester
• DTXSID40385005
• 85864-85-3
• SR-01000631547-1
• methyl 8-iodo-1-naphthoate
• IDI1_015680
• HMS1443D03

• Inchi： 1S/C12H9IO2/c1-15-12(14)9-6-2-4-8-5-3-7-10(13)11(8)9/h2-7H,1H3
• InChI Key： ZGAWXLWANVSZKZ-UHFFFAOYSA-N
• SMILES： IC1=CC=CC2=CC=CC(C(=O)OC)=C21

Computed Properties

• Exact Mass: 311.96473Da
• Monoisotopic Mass: 311.96473Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids and derivatives